1-Ethoxy-2-ethylbenzene

• CAS RN: 29643-62-7
• Molecular Formula: C10H14O
• Molecular Weight: 150.22 g/mol
• IUPAC Name: 1-ethoxy-2-ethylbenzene
• InChI: InChI=1S/C10H14O/c1-3-9-7-5-6-8-10(9)11-4-2/h5-8H,3-4H2,1-2H3
• InChI Key: OSMLONWXLNJOPG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC

Description

1-Ethoxy-2-ethylbenzene is an organic compound with the molecular formula C10H14O. It is a derivative of benzene, which is an aromatic compound.

Synthesis Analysis

The synthesis of benzene derivatives like 1-Ethoxy-2-ethylbenzene typically involves electrophilic aromatic substitution. The general mechanism involves two steps:

• The electrons in the pi bond attack the electrophile, forming a sigma bond and creating a positively charged arenium ion.
• A base attacks the hydrogen, causing the electrons in the C-H bond to form a C-C double bond and reform aromaticity.

Molecular Structure Analysis

The molecular structure of 1-Ethoxy-2-ethylbenzene consists of a benzene ring with ethoxy (C2H5O) and ethyl (C2H5) substituents. The exact mass of the molecule is 150.104462 Da.

Chemical Reactions Analysis

The catalyzed oxidation of ethylbenzene, a similar compound, has been studied in detail. The reaction produces acetophenone, benzaldehyde, and benzoic acid. A similar reaction might be expected for 1-Ethoxy-2-ethylbenzene.

Mechanism of Action

The mechanism of action for reactions involving benzene derivatives like 1-Ethoxy-2-ethylbenzene typically involves electrophilic aromatic substitution. In the first step, the electrophile forms a sigma bond with the benzene ring, generating a positively charged intermediate. In the second step, a proton is removed from this intermediate, yielding a substituted benzene ring.

Future Directions

Future research could focus on the detailed synthesis, reactions, and applications of 1-Ethoxy-2-ethylbenzene. Multistep synthesis involving benzene derivatives is an active area of research, and new methods of synthesis and reaction could be developed.

Synthesis routes and methods

Procedure details

To a solution of 2-ethylphenol (6.9 g, 56.5 mmol), triphenylphosphine (15.7 g, 60 mmol) and ethanol (6 mL, excess) in tetrahydrofuran (100 mL) was added dropwise DIAD (12.1 g, 60 mmol). After stirring for 18 hours, mixture was evaporated and the residue was chromatographed on silica gel (heptane/ethyl acetate 9/1) to give 1-ethoxy-2-ethyl benzene (7.2 g) as a clear liquid. GC-MS shows one peak, RT=5.6 minutes. MS 150 (M+).